Cas no 1044765-38-9 (3-(2-methoxy-5-methylphenyl)piperidine)
3-(2-methoxy-5-methylphenyl)piperidine Chemical and Physical Properties
Names and Identifiers
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- 3-(2-methoxy-5-methylphenyl)piperidine
- Piperidine, 3-(2-methoxy-5-methylphenyl)-
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- Inchi: 1S/C13H19NO/c1-10-5-6-13(15-2)12(8-10)11-4-3-7-14-9-11/h5-6,8,11,14H,3-4,7,9H2,1-2H3
- InChI Key: ZQBFJUOUXPZOLU-UHFFFAOYSA-N
- SMILES: N1CCCC(C2=CC(C)=CC=C2OC)C1
Experimental Properties
- Density: 0.992±0.06 g/cm3(Predicted)
- Boiling Point: 312.1±42.0 °C(Predicted)
- pka: 10.05±0.10(Predicted)
3-(2-methoxy-5-methylphenyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1838742-1g |
3-(2-methoxy-5-methylphenyl)piperidine |
1044765-38-9 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1838742-5g |
3-(2-methoxy-5-methylphenyl)piperidine |
1044765-38-9 | 5g |
$2028.0 | 2023-09-19 | ||
| Enamine | EN300-1838742-10g |
3-(2-methoxy-5-methylphenyl)piperidine |
1044765-38-9 | 10g |
$3007.0 | 2023-09-19 | ||
| Enamine | EN300-1838742-0.05g |
3-(2-methoxy-5-methylphenyl)piperidine |
1044765-38-9 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1838742-0.1g |
3-(2-methoxy-5-methylphenyl)piperidine |
1044765-38-9 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1838742-0.25g |
3-(2-methoxy-5-methylphenyl)piperidine |
1044765-38-9 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1838742-0.5g |
3-(2-methoxy-5-methylphenyl)piperidine |
1044765-38-9 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1838742-1.0g |
3-(2-methoxy-5-methylphenyl)piperidine |
1044765-38-9 | 1g |
$1371.0 | 2023-06-02 | ||
| Enamine | EN300-1838742-2.5g |
3-(2-methoxy-5-methylphenyl)piperidine |
1044765-38-9 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1838742-5.0g |
3-(2-methoxy-5-methylphenyl)piperidine |
1044765-38-9 | 5g |
$3977.0 | 2023-06-02 |
3-(2-methoxy-5-methylphenyl)piperidine Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
Additional information on 3-(2-methoxy-5-methylphenyl)piperidine
Introduction to 3-(2-methoxy-5-methylphenyl)piperidine and Its Applications in Modern Chemical Research
3-(2-methoxy-5-methylphenyl)piperidine, with the CAS number 1044765-38-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a piperidine ring fused with a substituted phenyl group makes it a versatile scaffold for designing novel bioactive molecules.
The compound's structure, characterized by a 2-methoxy-5-methylphenyl moiety, contributes to its distinctive chemical behavior. The methoxy and methyl groups introduce steric and electronic effects that can modulate the compound's interactions with biological targets. This feature has made it a valuable building block in the synthesis of potential therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological properties of 3-(2-methoxy-5-methylphenyl)piperidine. Researchers have been particularly focused on its potential as a precursor in the development of central nervous system (CNS) drugs. The piperidine core is known to enhance blood-brain barrier penetration, making it an attractive scaffold for neuropharmacological applications.
One of the most compelling aspects of this compound is its role in the synthesis of molecules that target neurotransmitter receptors. The 2-methoxy-5-methylphenyl group can be further modified to create derivatives with specific affinities for receptors such as serotonin, dopamine, and norepinephrine. These modifications have led to the discovery of several promising candidates for treating conditions like depression, anxiety, and neurodegenerative disorders.
The compound's potential extends beyond CNS applications. Recent studies have also explored its use in developing antiviral and anti-inflammatory agents. The unique structural features of 3-(2-methoxy-5-methylphenyl)piperidine allow it to interact with viral proteases and inflammatory cytokines, making it a viable candidate for combating infectious diseases and chronic inflammatory conditions.
The synthesis of 3-(2-methoxy-5-methylphenyl)piperidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.
The pharmacokinetic properties of this compound have been extensively studied to optimize its bioavailability and therapeutic efficacy. Researchers have focused on improving its solubility, stability, and metabolic profile through structural modifications. These efforts have led to the development of more effective derivatives with enhanced pharmacological properties.
In conclusion, 3-(2-methoxy-5-methylphenyl)piperidine (CAS no. 1044765-38-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of drug development.
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